4-fluoro-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 2-methoxybenzoate

• IUPAC Name: [4-fluoro-2-[(E)-3-thiophen-2-ylprop-2-enoyl]phenyl] 2-methoxybenzoate
• InChI: InChI=1S/C21H15FO4S/c1-25-19-7-3-2-6-16(19)21(24)26-20-11-8-14(22)13-17(20)18(23)10-9-15-5-4-12-27-15/h2-13H,1H3/b10-9+
• InChI Key: GXGFCDSWWFVDCO-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)F)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: COC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)F)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C21H15FO4S
• Molecular Weight: 382.4 g/mol

Description

4-fluoro-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 2-methoxybenzoate, also known as FTY720, is a synthetic compound that has been extensively researched for its potential therapeutic applications. FTY720 is a sphingosine-1-phosphate receptor modulator that has been shown to have a wide range of biological activities, including anti-inflammatory, immunomodulatory, and neuroprotective effects.

Scientific Research Applications

Molecular Ordering and Mesophase Nature

Research has delved into the computational analysis of molecular ordering, particularly focusing on the mesophase nature of certain fluorinated compounds. Studies have used quantum mechanics and computer simulation to evaluate the translatory and orientational motions of molecules such as nematic p-phenylene-4-methoxybenzoyl 4-trifluoromethylbenzoate (FLUORO1) and smectic 4-propyloxyphenyl 4-(4-trifluoromethylbenzoyloxy) benzoate (FLUORO2). These studies have helped in understanding the peculiarities of molecular ordering and constructing models for different modes of interaction, correlating mesophase characteristics with specific molecular parameters (Ojha & Pisipati, 2003).

Optical Absorption and Spectral Shifts

The optical absorption behavior and spectral shifts of fluorinated liquid crystals have been the subject of detailed analysis. By optimizing molecular structures using density functional theory (DFT) and examining electronic structures, research has provided insights into how molecular changes and substitutions impact absorption spectra in the UV and visible light regions. This work aids in the application and operation of such molecules in photonic applications (Praveen & Ojha, 2014).

Photoresponsive Behaviour

Studies on the photoresponsive behavior of fluorinated liquid crystals have employed computational methods to investigate spectral shifts and absorption in the UV-visible region. This research has contributed to enhancing the understanding of the UV stability of molecules, offering insights into how solvent media and substituents affect molecular absorption parameters and potentially guiding the development of materials with improved photostability (Praveen & Ojha, 2012).

Synthesis and Antimicrobial Activities

Investigations into the synthesis of compounds related to 4-fluoro-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 2-methoxybenzoate and their antimicrobial activities have led to the development of molecules with potential applications in medical and healthcare sectors. This includes the creation of eperezolid-like molecules, demonstrating the broad utility of fluorinated compounds in designing new therapeutic agents with significant anti-Mycobacterium smegmatis activity (Yolal et al., 2012).